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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754 Get Quote

Technical Support Center: PS-1145
Dihydrochloride
Welcome to the technical support center for PS-1145 dihydrochloride. This guide provides

troubleshooting advice and answers to frequently asked questions to help you prevent

precipitation and ensure the successful use of PS-1145 dihydrochloride in your cell culture

experiments.

Frequently Asked Questions (FAQs)
Q1: Why is my PS-1145 dihydrochloride precipitating when I add it to my cell culture

medium?

A1: PS-1145 dihydrochloride has very low solubility in aqueous solutions like cell culture

media.[1] Precipitation typically occurs when the compound is introduced too quickly into the

aqueous environment or when its concentration exceeds its solubility limit in the final medium.

The primary solvent for this compound is DMSO, and it is crucial to first prepare a concentrated

stock solution in this solvent before further dilution.[1][2]

Q2: What is the recommended solvent for preparing a stock solution of PS-1145
dihydrochloride?
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A2: The recommended solvent is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[1][2] It is

important to use fresh DMSO, as moisture-absorbing DMSO can reduce the solubility of the

compound.[2]

Q3: What is the maximum concentration for a DMSO stock solution?

A3: PS-1145 dihydrochloride is soluble in DMSO at concentrations up to 10 mg/mL or 5 mM

with gentle warming.[3][4] For practical purposes, preparing a 5 mM or 10 mM stock solution is

a common starting point.

Q4: How should I store the powdered compound and the DMSO stock solution?

A4: The solid, powdered form of PS-1145 dihydrochloride should be stored desiccated at 2-

8°C for short-term storage and -20°C for long-term storage.[1][5] Once dissolved in DMSO, the

stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for

up to a year or -80°C for up to two years.[2][6]

Q5: What is the likely cause of precipitation in my culture medium even when using a DMSO

stock?

A5: This is often due to "shock precipitation" from adding the concentrated DMSO stock directly

to the full volume of aqueous media. The abrupt change in solvent polarity causes the

compound to fall out of solution. To avoid this, the DMSO stock should be diluted serially and

added to the medium slowly while mixing. General instability of media components due to

temperature shifts or pH changes can also contribute to precipitation.[7]

Troubleshooting Guide
If you observe precipitation in your culture after adding PS-1145 dihydrochloride, follow these

steps to identify and resolve the issue.

Troubleshooting Workflow for PS-1145 Precipitation
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Precipitation Observed
in Culture Medium

Was the DMSO stock solution
clear before use?

Precipitate in stock solution.
Re-dissolve with gentle warming (~60°C).

If it persists, prepare a fresh stock solution.

No

How was the stock solution
added to the medium?

Yes

Stock added directly to
full volume of medium.

Stock was serially diluted
and added slowly.

This likely caused shock precipitation.
Use a serial dilution method.

What is the final concentration
of PS-1145 and DMSO?

Final PS-1145 concentration may be
too high for your specific medium.

Try a lower final concentration.

PS-1145 Conc.

Final DMSO concentration >0.5%?
High DMSO can affect cell health and

compound solubility. Keep DMSO <0.5%.

DMSO Conc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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